N-Oxalylglycine
N-Oxalylglycine
N-oxalylglycine is an amino dicarboxylic acid that is iminodiacetic acid with an oxo substituent. It is used as an inhibitor of alpha-ketoglutarate dependent (EC 1.14.11.*) enzymes. It has a role as an EC 1.14.11.* (oxidoreductase acting on paired donors, 2-oxoglutarate as one donor, incorporating 1 atom each of oxygen into both donors) inhibitor. It is an amino dicarboxylic acid and a N-acylglycine.
Brand Name:
Vulcanchem
CAS No.:
5262-39-5
VCID:
VC0104121
InChI:
InChI=1S/C4H5NO5/c6-2(7)1-5-3(8)4(9)10/h1H2,(H,5,8)(H,6,7)(H,9,10)
SMILES:
C(C(=O)O)NC(=O)C(=O)O
Molecular Formula:
C4H5NO5
Molecular Weight:
147.09 g/mol
N-Oxalylglycine
CAS No.: 5262-39-5
Reference Standards
VCID: VC0104121
Molecular Formula: C4H5NO5
Molecular Weight: 147.09 g/mol
| CAS No. | 5262-39-5 |
|---|---|
| Product Name | N-Oxalylglycine |
| Molecular Formula | C4H5NO5 |
| Molecular Weight | 147.09 g/mol |
| IUPAC Name | 2-(carboxymethylamino)-2-oxoacetic acid |
| Standard InChI | InChI=1S/C4H5NO5/c6-2(7)1-5-3(8)4(9)10/h1H2,(H,5,8)(H,6,7)(H,9,10) |
| Standard InChIKey | BIMZLRFONYSTPT-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)NC(=O)C(=O)O |
| Canonical SMILES | C(C(=O)O)NC(=O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | N-oxalylglycine is an amino dicarboxylic acid that is iminodiacetic acid with an oxo substituent. It is used as an inhibitor of alpha-ketoglutarate dependent (EC 1.14.11.*) enzymes. It has a role as an EC 1.14.11.* (oxidoreductase acting on paired donors, 2-oxoglutarate as one donor, incorporating 1 atom each of oxygen into both donors) inhibitor. It is an amino dicarboxylic acid and a N-acylglycine. |
| Synonyms | dimethyloxalylglycine DMOG cpd glycine, N-(carboxycarbonyl)- N-(carboxycarbonyl)glycine N-oxalylglycine oxaloglycine oxalylglycine oxamic acid, (carboxymethyl)- |
| PubChem Compound | 3080614 |
| Last Modified | Nov 11 2021 |
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